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Compound of Interest

Compound Name: D-Sorbitol-d2-2

Cat. No.: B15139406

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of isotopically labeled compounds is paramount. This guide provides an in-depth
look at the chemical structure and stability of D-Sorbitol-d2-2, a deuterated form of D-Sorbitol.
This document outlines its structural properties, stability profile, and relevant experimental
methodologies.

Chemical Structure and Properties

D-Sorbitol-d2-2 is a deuterium-labeled version of D-Sorbitol, a six-carbon sugar alcohol.[1] D-
Sorbitol, also known as D-glucitol, is produced by the reduction of glucose.[2][3] The "-d2-2"
designation in D-Sorbitol-d2-2 indicates that two deuterium atoms are located at the second
carbon position. It is used as a sugar substitute, stabilizing excipient, isotonicity agent,
sweetener, humectant, and thickener.[1][4]

Below is a summary of its key chemical properties:
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Property Value Source
CAS Number 1931877-14-3 [1]
Molecular Formula CeH12D206 N/A
Molecular Weight 184.18 g/mol N/A
Parent Compound D-Sorbitol [1]
Parent CAS Number 50-70-4 [2]
Parent Molecular Formula CeH1406 [3]
Parent Molecular Weight 182.17 g/mol [5]

Stability Profile

The stability of D-Sorbitol-d2-2 is comparable to that of D-Sorbitol. Deuteration is not expected
to significantly alter its general physical and chemical stability.

Thermal Stability: D-Sorbitol is thermally stable up to approximately 250°C, with maximum
degradation occurring at 357°C.[6]

pH and Enzymatic Stability: The enzymatic conversion of D-Sorbitol to L-sorbose by the
enzyme Fpsldh has been studied. The optimal pH for this conversion is 8.0, suggesting that D-
Sorbitol is stable in alkaline environments in the context of this specific enzymatic reaction.[7]
The optimal temperature for this enzymatic reaction is between 27°C and 37°C.[7]

Experimental Protocols

The following sections detail common experimental protocols for the synthesis and analysis of
D-Sorbitol, which are applicable to D-Sorbitol-d2-2.

Synthesis of D-Sorbitol by Catalytic Hydrogenation of D-
Glucose

This process involves the reduction of D-glucose using a catalyst.

Materials:
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e D-glucose

e Raney nickel catalyst

e Hydrogen gas

Procedure:

A solution of D-glucose is prepared.

e The Raney nickel catalyst is added to the D-glucose solution.

e The mixture is subjected to hydrogenation in a reactor under controlled temperature and
pressure.

o Optimal conditions for maximizing D-Sorbitol yield are a reaction time of 67 minutes, a
reaction temperature of 46°C, and a catalyst to D-glucose ratio of 0.145.[8][9]

Under these conditions, a D-Sorbitol yield of 87.15% can be achieved.[8][9]

Synthesis of D-Sorbitol from D-Glucono-1,5-lactone

An alternative synthesis route involves the hydrogenation of D-glucono-1,5-lactone.
Materials:

e D-glucono-1,5-lactone

o Transition metal-based complex (catalyst)

e Methanol

e Potassium methoxide (KOMe)

e Hydrogen gas

Procedure:

e D-glucono-1,5-lactone is weighed into a high-pressure stainless steel reactor.[10]
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Methanol, a solution of KOMe in methanol, and the catalyst are added.[10]

The reactor is purged with nitrogen and then with hydrogen.[10]

The reaction is carried out at 50 bar H2 and 90°C with stirring.[10]

The product, D-Sorbitol, can be obtained in very high yields.[10]

Analysis by High-Performance Liquid Chromatography
(HPLC)

HPLC is a common method for analyzing the products of the synthesis reactions.
Procedure:

» Samples from the reaction mixture are taken at various time points.

» The samples are prepared for analysis, which may involve dilution and filtration.

e The concentrations of D-Sorbitol, D-mannitol (a common byproduct), and any remaining D-
glucose are determined using HPLC.[8][9]

e For the enzymatic conversion of D-Sorbitol to L-sorbose, the concentration of L-sorbose is
measured by HPLC to determine the enzyme's activity.[7]

Visualizations

The following diagrams illustrate key processes related to D-Sorbitol.
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Caption: Synthesis of D-Sorbitol from D-Glucose.
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Caption: Enzymatic Conversion of D-Sorbitol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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